Cas no 1803960-76-0 (3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1803960-76-0
• MF: C₇H₄F₃IN₂O₄
• MW: 364.017344474792
• CID: 4835829
• Update Time: 2025-06-25

3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C7H4F3IN2O4/c8-7(9,10)17-6-5(11)4(13(15)16)1-3(2-14)12-6/h1,14H,2H2
• InChI Key： RDQZENCAGHCAHX-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CO)C=C1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2
• Topological Polar Surface Area: 88.2

Additional information on 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-methanol

Comprehensive Overview of 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1803960-76-0)

3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-methanol is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent, a nitro group, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of complex organic molecules. The compound's CAS number, 1803960-76-0, is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature.

The growing interest in pyridine derivatives and halogenated compounds has positioned 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-methanol as a subject of extensive study. Researchers are particularly intrigued by its potential role in developing novel antimicrobial agents and herbicides, aligning with current trends in sustainable agriculture and drug discovery. The compound's nitro group and trifluoromethoxy functionality are known to enhance bioactivity, making it a promising candidate for further exploration.

In the context of green chemistry, 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-methanol has garnered attention due to its potential for catalytic applications and selective functionalization. The compound's iodo substituent allows for efficient cross-coupling reactions, a topic frequently searched in academic databases and AI-driven research platforms. This aligns with the broader scientific community's focus on atom-economical synthesis and environmentally friendly methodologies.

From a technical perspective, the compound's solubility and stability under various conditions are frequently discussed in forums and research papers. Its methanol group contributes to its polar nature, enabling compatibility with a wide range of solvents. This property is particularly relevant for researchers investigating drug delivery systems and formulation science, two areas experiencing rapid growth due to advancements in nanotechnology and personalized medicine.

The synthesis of 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-methanol often involves multi-step reactions, including halogenation and nitration processes. These steps are meticulously optimized to achieve high yields and purity, addressing the demand for high-quality intermediates in industrial and academic settings. The compound's CAS No. 1803960-76-0 serves as a reliable reference for quality control and regulatory compliance, ensuring consistency across batches.

In recent years, the compound has been linked to studies on fluorescence labeling and molecular probes, reflecting the interdisciplinary nature of modern chemical research. Its nitro and trifluoromethoxy groups are known to influence electronic properties, making it a candidate for optoelectronic materials. This connection to emerging technologies has increased its visibility in search engine queries related to advanced materials and sensor development.

For researchers seeking detailed spectroscopic data or chromatographic profiles of 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-methanol, the compound's well-documented characteristics provide a solid foundation for further experimentation. Its NMR spectra and mass spectrometry data are often cited in methodological papers, catering to the needs of analytical chemists and quality assurance specialists.

The compound's relevance extends to medicinal chemistry, where its scaffold is explored for structure-activity relationship (SAR) studies. The integration of iodo and nitro groups offers unique opportunities for lead optimization, a topic frequently searched by pharmaceutical researchers. This aligns with the industry's push toward targeted therapies and precision medicine, further highlighting the compound's versatility.

In summary, 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1803960-76-0) represents a multifaceted tool for modern chemical research. Its applications span drug discovery, agrochemical development, and material science, addressing some of the most pressing challenges in these fields. As scientific inquiry continues to evolve, this compound is poised to remain a key player in innovative research endeavors.